Cas no 61406-75-5 (rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide)

• Product Name: rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide
• CAS No: 61406-75-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD18828752
• CID: 480539
• PubChem ID: 57358315
• Update Time: 2025-06-14

rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 3-ethyl-, trans-
• (2R,3R)-3-ethylpyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide,3-ethyl-,trans-(9CI)
• rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide
• AKOS006364773
• (2S,3S)-3-ethylpyrrolidine-2-carboxamide
• 61406-75-5

• MDL： MFCD18828752
• Inchi： 1S/C7H14N2O/c1-2-5-3-4-9-6(5)7(8)10/h5-6,9H,2-4H2,1H3,(H2,8,10)/t5-,6-/m0/s1
• InChI Key： ONODUWMRAZDTQG-WDSKDSINSA-N
• SMILES： O=C([C@@H]1[C@@H](CC)CCN1)N

Computed Properties

• Exact Mass: 142.11072
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Additional information on rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide

Comprehensive Overview of rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide (CAS No. 61406-75-5)

rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide (CAS No. 61406-75-5) is a chiral organic compound belonging to the pyrrolidine class, which has garnered significant attention in pharmaceutical and biochemical research due to its unique stereochemistry and potential applications. The compound's molecular structure features a pyrrolidine ring substituted with an ethyl group at the 3-position and a carboxamide moiety at the 2-position, making it a versatile intermediate in drug discovery and development. Its CAS number 61406-75-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for chiral compounds like rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide has surged, driven by the growing focus on enantioselective synthesis and personalized medicine. Researchers are particularly interested in its potential role as a building block for bioactive molecules, including neuromodulators and enzyme inhibitors. The compound's stereochemical purity is a key factor in its utility, as even minor enantiomeric impurities can significantly alter pharmacological properties. This aligns with current trends in green chemistry and sustainable synthesis, where efficient chiral resolution methods are highly sought after.

The synthesis of rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide typically involves multi-step organic reactions, including asymmetric hydrogenation or enzymatic resolution, to achieve the desired stereochemistry. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its purity and configuration. Given the rising interest in AI-driven drug discovery, this compound has also been explored in virtual screening libraries, where its molecular descriptors are used to predict interactions with biological targets. Such applications highlight its relevance in modern computational chemistry workflows.

From a commercial perspective, rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide is often supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as scale of production, purity grades, and regulatory compliance. FAQs in search engines often revolve around its solubility, stability, and handling protocols, reflecting the practical concerns of laboratory professionals. Additionally, discussions on platforms like ResearchGate and PubMed frequently address its potential as a precursor for central nervous system (CNS) therapeutics, given the structural similarities to known neuroactive compounds.

In summary, rac-(2R,3R)-3-ethylpyrrolidine-2-carboxamide (CAS No. 61406-75-5) represents a compelling case study in the intersection of synthetic chemistry, drug development, and computational modeling. Its chiral integrity and functional group diversity make it a valuable asset for researchers tackling challenges in medicinal chemistry and beyond. As the scientific community continues to prioritize precision medicine and sustainable synthesis, compounds like this will remain at the forefront of innovation.